N-(3,4-dimethoxyphenyl)-2-(2-thienyl)nicotinamide

• IUPAC Name: propan-2-yl 4-(3-chloro-4-methoxyanilino)-7-methyl-1,8-naphthyridine-3-carboxylate
• InChI: InChI=1S/C20H20ClN3O3/c1-11(2)27-20(25)15-10-22-19-14(7-5-12(3)23-19)18(15)24-13-6-8-17(26-4)16(21)9-13/h5-11H,1-4H3,(H,22,23,24)
• InChI Key: NJFJLIONFOAVEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=C(C(=C2C=C1)NC3=CC(=C(C=C3)OC)Cl)C(=O)OC(C)C
• Molecular Formula: C20H20ClN3O3
• Molecular Weight: 385.8 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(2-thienyl)nicotinamide, commonly known as DMPT, is a chemical compound used in scientific research for its potential applications in various fields. DMPT is a synthetic derivative of nicotinamide and is known for its ability to enhance the growth and development of various organisms.

Scientific Research Applications

Structural Characterization and Biological Activity

Structural Insights and Inhibitory Potential : The structural characterization of compounds related to N-(3,4-dimethoxyphenyl)-2-(2-thienyl)nicotinamide, such as 2-nicotinamido-1,3,4-thiadiazole, reveals their potential as antimicrobial agents and inhibitors of biological processes. These compounds' activities are attributed to their structural modifications, highlighting their role in understanding biological activity through chemical connectivity (Burnett, Johnston, & Green, 2015).

Synthesis and Chemical Properties

Synthesis and Spectroscopic Studies : Research into methoxy-substituted phenylthienylnicotinamidines demonstrates the synthesis and detailed spectroscopic studies of derivatives, providing insights into their geometric structures and mass fragmentation patterns. These studies are crucial for understanding the chemical properties and potential applications of these compounds (Ismail et al., 2020).

Kinase Inhibition for Therapeutic Applications

Novel Inhibitors of Kinases : The complete crystal structure of related compounds, such as N-(3,4-dimethoxyphenyl)pyrido[3′,2′:4,5]-thieno[3,2-d]pyrimidin-4-amine, has been established, showcasing their potential as new inhibitors of CLK1 and DYRK1A kinases. This has significant implications for therapeutic applications, particularly in targeting specific kinases involved in disease processes (Guillon et al., 2013).

DNA Damage Repair and Cellular Protection

Stimulation of DNA Repair : Nicotinamide has been shown to stimulate DNA repair synthesis in human lymphocytes treated with DNA-damaging agents, revealing its protective role against cellular damage. This research suggests nicotinamide's utility in enhancing the body's natural repair mechanisms following exposure to harmful agents (Berger & Sikorski, 1980).

Agricultural and Environmental Applications

Environmentally Friendly Agrochemicals : Studies demonstrate the sustainable synthesis of organic salts derived from nicotinamide for use as environmentally friendly agrochemicals. This innovative approach to designing agrochemicals not only addresses the need for effective plant protection agents but also emphasizes environmental sustainability (Stachowiak et al., 2022).